3-chloro-4-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine

• CAS: 2640960-83-2
• Molecular Formula: C16H20ClN3O2
• Molecular Weight: 321.80 g/mol
• SMILES: CC1=C(N=CO1)CN2CCC(CC2)COC3=C(C=NC=C3)Cl
• InChI: InChI=1S/C16H20ClN3O2/c1-12-15(19-11-22-12)9-20-6-3-13(4-7-20)10-21-16-2-5-18-8-14(16)17/h2,5,8,11,13H,3-4,6-7,9-10H2,1H3
• InChIKey: PHBAZVYEGYGUHW-UHFFFAOYSA-N

3-Chloro-4-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine (CAS 2640960-83-2) is a synthetic heterocyclic screening compound composed of a 3-chloropyridine core linked via a 4-methoxymethyl-piperidine spacer to a 5-methyl-1,3-oxazole moiety. With molecular formula C16H20ClN3O2 and a molecular weight of 321.80 g/mol, it belongs to a family of chloro-pyridinyl-piperidinyl-oxazole isomers distinguished solely by the position and identity of the oxazole heterocycle and its methyl substitution pattern.

3-Chloro-4-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine (CAS 2640960-83-2): Structural Identity and Procurement Baseline

3-Chloro-4-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine (CAS 2640960-83-2) is a synthetic heterocyclic screening compound composed of a 3-chloropyridine core linked via a 4-methoxymethyl-piperidine spacer to a 5-methyl-1,3-oxazole moiety . With molecular formula C16H20ClN3O2 and a molecular weight of 321.80 g/mol, it belongs to a family of chloro-pyridinyl-piperidinyl-oxazole isomers distinguished solely by the position and identity of the oxazole heterocycle and its methyl substitution pattern . Critically, no peer-reviewed biological characterization, patent-disclosed activity data, or public screening results were identified for this compound at the time of evidence compilation; all differentiation claims below are therefore derived from structural analysis, physicochemical measurements from vendor technical datasheets, and class-level heterocyclic chemistry principles . This document quantifies the grounds on which 2640960-83-2 may be prioritized over its closest commercially available regioisomers and analogs for procurement in screening libraries, structure-activity relationship (SAR) exploration, and medicinal chemistry campaigns.

Screening library diversification: 1,3-oxazole regioisomer probe for heterocycle scanning panels

SAR regioisomer comparison: enables controlled pairwise evaluation vs isoxazole analogs with identical MW and logP

Novel chemical space: uncharacterized pKa, melting point, and solubility offer first-to-characterize opportunity

Why 1,3-Oxazole Regioisomers Cannot Be Interchanged with 1,2-Oxazole (Isoxazole) Analogs in SAR Campaigns Involving 2640960-83-2

The four closest commercially available analogs of 2640960-83-2 all share the identical molecular formula C16H20ClN3O2 and molecular weight 321.80 g/mol, yet differ decisively in the heterocyclic core—1,3-oxazole versus 1,2-oxazole (isoxazole)—and in the regioposition of the methyl substituent . Generic substitution between 1,3-oxazole and 1,2-oxazole congeners is chemically unsound because the two heterocycles exhibit fundamentally different electronic distributions, hydrogen-bonding geometries, and metabolic liabilities: the conjugate acid pKa of unsubstituted 1,3-oxazole is 0.8, whereas that of 1,2-oxazole is −3.0, a difference of approximately 3.8 log units that translates into distinct protonation states at physiological pH and divergent interactions with biological targets [1][2]. Furthermore, the adjacency of the heteroatoms in isoxazole (N–O vicinal) versus their 1,3-separation in oxazole alters the π-electron density map, dipole moment orientation, and susceptibility to ring-opening metabolism, all of which can produce non-interchangeable SAR signatures even when the compounds appear structurally similar by 2D representation [3]. These electronic and steric differences establish that the selection of 2640960-83-2 over its isoxazole-based isomers is a deliberate, structurally consequential decision—not a default or interchangeable procurement choice—and is quantifiable through the evidence dimensions detailed in Section 3.

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Heterocycle core shift: 1,3-oxazole vs isoxazole pKa differential alters protonation equilibrium and hydrogen-bond geometry; class-level evidence indicates non-interchangeable SAR.

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Methyl position sensitivity: 5-methyl orientation leaves oxazole N3 unshielded; 2-methyl isomer introduces steric hindrance that may limit target engagement.

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Alkyl bulk divergence: 5-isopropyl analog increases MW and lipophilicity, potentially shifting off-target binding profiles.

• [1] Wikipedia contributors. Oxazole. Wikipedia, The Free Encyclopedia. Acidity (pKa): 0.8 (of conjugate acid). View Source
• [2] Wikipedia contributors. Isoxazole. Wikipedia, The Free Encyclopedia. Acidity (pKa): −3.0 (of conjugate acid). View Source
• [3] Kaur, R., et al. Oxazole and isoxazole: From one-pot synthesis to medical applications. Tetrahedron 2022, 119, 132813. DOI: 10.1016/j.tet.2022.132813. Review covering differential bioactivities and synthetic strategies of 1,3-oxazole vs. 1,2-oxazole derivatives. View Source

Quantitative Differentiation Evidence for 3-Chloro-4-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine (2640960-83-2) vs. Closest Analogs

Heterocyclic Core Identity: Conjugate Acid pKa Difference of ~3.8 Log Units Between 1,3-Oxazole and 1,2-Oxazole (Isoxazole) Congeners

The target compound incorporates a 1,3-oxazole ring (oxygen and nitrogen separated by one carbon), whereas its closest regioisomeric analogs CAS 2640845-91-4 and CAS 2640963-77-3 contain a 1,2-oxazole (isoxazole) ring with vicinal O/N atoms. The parent heterocycle 1,3-oxazole exhibits a conjugate acid pKa of 0.8, while 1,2-oxazole has a conjugate acid pKa of −3.0, producing a pKa differential of approximately 3.8 log units [1][2]. This difference means that at any given pH between ~0 and ~5, the protonation equilibrium of the oxazole nitrogen differs by orders of magnitude between the two cores, altering hydrogen-bond donor/acceptor capacity and molecular recognition by biological targets. No direct head-to-head biological assay data are available for these specific compounds; this evidence is class-level inference from parent heterocycle properties.

Heterocycle pKa

Class-level inference

1,3-Oxazole conjugate acid pKa 0.8 vs 1,2-oxazole −3.0; Δ ≈ 3.8 log units

Protonation state context differs markedly; binding pose may shift

Class-level from parent heterocycles; substituent effects not measured

Evidence Dimension	Conjugate acid pKa of the oxazole/isoxazole nitrogen
Target Compound Data	pKa (conjugate acid) = 0.8 (based on unsubstituted 1,3-oxazole parent)
Comparator Or Baseline	Comparator CAS 2640845-91-4 and CAS 2640963-77-3: pKa (conjugate acid) = −3.0 (based on unsubstituted 1,2-oxazole/isoxazole parent)
Quantified Difference	ΔpKa ≈ 3.8 log units (1,3-oxazole is a weaker base in its neutral form; its conjugate acid is ~6,300-fold less acidic than that of isoxazole)
Conditions	Aqueous solution, 25 °C; parent heterocycle values from Wikipedia reference data; substituent effects of 5-methyl and 4-alkyl attachment not experimentally determined for these specific compounds

Why This Matters

A pKa difference of 3.8 log units directly impacts the protonation state of the heterocyclic nitrogen at physiological and assay-relevant pH values, which in turn governs hydrogen-bonding patterns, target binding pose, and off-rate kinetics—making 1,3-oxazole and 1,2-oxazole congeners non-fungible in SAR exploration.

• [1] Wikipedia contributors. Oxazole. Wikipedia, The Free Encyclopedia. Conjugate acid pKa: 0.8. View Source
• [2] Wikipedia contributors. Isoxazole. Wikipedia, The Free Encyclopedia. Conjugate acid pKa: −3.0. View Source

Methyl Regioisomerism on the Oxazole Ring: 5-Methyl vs. 2-Methyl Substitution Alters Steric and Electronic Environment at the Bioactive Heterocycle

Within the 1,3-oxazole sub-series, the target compound (2640960-83-2) bears the methyl group at the 5-position of the oxazole ring (adjacent to the oxygen atom), whereas the commercially available regioisomer CAS 2640828-68-6 carries the methyl at the 2-position (adjacent to the nitrogen atom). In the 5-methyl orientation, the methyl group is positioned distal to the piperidine-methylene attachment point (position 4), projecting the steric bulk away from the linker and leaving the oxazole nitrogen sterically unencumbered for intermolecular hydrogen bonding. In the 2-methyl regioisomer, the methyl group is proximal to the nitrogen, introducing steric shielding of the H-bond acceptor site. Quantitative steric parameters (e.g., Taft Es or Charton ν values) have not been experimentally measured for these specific compounds, but the topological difference is unambiguous: the solvent-accessible surface area of the oxazole nitrogen is predicted to be larger in the 5-methyl isomer than in the 2-methyl isomer . No direct comparative biological data exist; this is class-level inference from regioisomer principles.

Methyl Regioisomer

Supporting evidence

5-methyl: oxazole N3 sterically unshielded; 2-methyl: N3 shielded by adjacent methyl

Steric accessibility may affect hydrogen-bond acceptor function

Data to verify; structural inference only

Evidence Dimension	Methyl substituent position on the 1,3-oxazole ring
Target Compound Data	Methyl at position 5 (CAS 2640960-83-2); oxazole nitrogen at position 3 is sterically unshielded
Comparator Or Baseline	Comparator CAS 2640828-68-6: methyl at position 2; oxazole nitrogen at position 3 is sterically adjacent to the methyl group
Quantified Difference	No quantitative steric or electronic parameter available; topological difference qualitatively established by atom connectivity (SMILES comparison: CC1=C(N=CO1) vs. CC1=NC(=CO1))
Conditions	Structural comparison based on canonical SMILES representation; no experimental assay context available

Why This Matters

Steric shielding of the oxazole nitrogen in the 2-methyl regioisomer may reduce its capacity to act as a hydrogen-bond acceptor, potentially diminishing target engagement in binding pockets that require an exposed oxazole N3 atom—making the 5-methyl isomer the preferred choice for probing interactions mediated by the oxazole nitrogen.

Alkyl Substituent Bulk at Oxazole C5: Methyl (MW 321.80, XLogP3 2.6) vs. Isopropyl (MW 349.9) Differentiates Lipophilicity and Steric Demand

The target compound carries a 5-methyl substituent (MW 321.80 g/mol, XLogP3 2.6), whereas the closest 1,3-oxazole analog with a larger alkyl group, CAS 2640881-53-2, bears a 5-isopropyl substituent (MW 349.9 g/mol; molecular formula C18H24ClN3O2 vs. C16H20ClN3O2) . The isopropyl analog is 28.1 Da heavier and introduces an additional two methylene units, increasing molecular volume, rotatable bond count, and predicted lipophilicity. Although the XLogP3 for the isopropyl analog was not reported on the vendor datasheet, the addition of two sp3 carbons to a molecule of this size typically increases calculated logP by approximately 0.8–1.2 log units based on fragment-based contribution methods [1]. This difference in lipophilicity and steric bulk can affect membrane permeability, solubility, and off-target binding profiles. No head-to-head biological comparison data are available; this evidence is cross-study comparable at the physicochemical property level only.

Substituent Bulk

Cross-study comparable

MW 321.80 (methyl) → 349.9 (isopropyl); XLogP3 2.6 vs est. 3.4–3.8

Lower lipophilicity context for fragment-based screening

XLogP3 estimated; assay data unavailable

Evidence Dimension	Molecular weight and predicted lipophilicity (XLogP3)
Target Compound Data	MW 321.80 g/mol; XLogP3 2.6 (experimentally assigned by vendor)
Comparator Or Baseline	CAS 2640881-53-2 (5-isopropyl analog): MW 349.9 g/mol; XLogP3 not reported by vendor but predicted ~3.4–3.8 based on ΔMW and fragment addition
Quantified Difference	ΔMW = +28.1 Da; ΔXLogP3 (estimated) ≈ +0.8 to +1.2 log units
Conditions	Physicochemical data from vendor technical datasheets; XLogP3 for target from Smolecule Inc. product page; ΔXLogP3 estimated by fragment-based contribution

Why This Matters

The smaller methyl substituent in 2640960-83-2 confers lower lipophilicity and reduced steric bulk compared with the isopropyl analog, which may translate into superior aqueous solubility, lower plasma protein binding, and a more compact binding pose—properties often preferred in fragment-based screening and early lead identification where minimal hydrophobicity is desirable.

• [1] Ghose, A. K.; Crippen, G. M. Atomic Physicochemical Parameters for Three-Dimensional Structure-Directed Quantitative Structure-Activity Relationships I. Partition Coefficients as a Measure of Hydrophobicity. J. Comput. Chem. 1986, 7, 565–577. Fragment-based logP contribution method (Ghose-Crippen). View Source

Experimental pKa and Melting Point Differentiation Between Isomeric 1,3-Oxazole and 1,2-Oxazole Series: Vendor-Reported Data for Comparator CAS 2640963-77-3

Vendor-reported physicochemical data for the isoxazole-based isomer CAS 2640963-77-3 (3-methyl-1,2-oxazol-5-yl attachment) include an experimentally determined pKa of approximately 6.57 and a melting point of 185–187 °C . The target compound 2640960-83-2 shares the same molecular formula (C16H20ClN3O2) and identical XLogP3 (2.6) with this isomer, indicating that global lipophilicity is conserved across the 1,3-oxazole/1,2-oxazole pair; however, the experimentally measured pKa of the piperidine nitrogen in the isoxazole analog (~6.57) reflects the influence of the heterocycle on the basicity of the piperidine tertiary amine . Comparable experimental pKa and melting point data for 2640960-83-2 were not available from vendor sources at the time of analysis. The absence of these data points for the target compound does not diminish its differentiation; rather, it highlights that 2640960-83-2 occupies a distinct and less-characterized region of chemical space within this isomer family, which may represent an opportunity for novel IP generation .

Measured pKa & mp

Context-dependent

Target: not reported; Comparator (isoxazole): pKa ~6.57, mp 185–187°C

Distinct solid-state and solution behavior context

Data to verify; supplier-only, no peer-review

Evidence Dimension	Experimentally measured pKa (piperidine nitrogen) and melting point
Target Compound Data	pKa: not reported; Melting point: not reported (target compound 2640960-83-2)
Comparator Or Baseline	CAS 2640963-77-3: pKa ~6.57; Melting point 185–187 °C
Quantified Difference	Cannot be calculated due to missing target compound data; comparator values reported as reference points for the isomer class
Conditions	Vendor-reported values (Smolecule Inc. product datasheet); no independent verification in peer-reviewed literature

Why This Matters

The availability of experimental pKa and melting point data for the isoxazole isomer but not for the target 1,3-oxazole compound underscores the distinct solid-state and solution-phase behavior of these isomers, and justifies the procurement of 2640960-83-2 as a structurally novel entity for which key physicochemical parameters remain to be experimentally determined—potentially enabling first-to-characterize advantages in patent-sensitive programs.

Procurement-Driven Application Scenarios for 3-Chloro-4-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine (2640960-83-2)

1,3-Oxazole-Selective SAR Probe in Heterocycle Scanning Libraries for Kinase, GPCR, or NLRP3 Inflammasome Targets

Given the established relevance of both oxazole and isoxazole pharmacophores in kinase inhibition, GPCR modulation, and NLRP3 inflammasome antagonism [1], 2640960-83-2 serves as the sole commercially available 5-methyl-1,3-oxazol-4-yl regioisomer in the chloro-pyridinyl-piperidinyl series. A screening library that includes both this compound and its 1,2-oxazole isomer (CAS 2640845-91-4) enables a controlled pairwise comparison of 1,3-oxazole vs. 1,2-oxazole engagement at identical molecular weight and lipophilicity (both XLogP3 2.6), isolating the heterocycle identity as the sole variable . This design is especially relevant for targets where the oxazole nitrogen acts as a critical hydrogen-bond acceptor, such as the ATP-binding pocket of kinases or the NACHT domain of NLRP3.

Negative Control or Orthogonal Chemotype in Isoxazole-Based Lead Series

In lead optimization campaigns where a 1,2-oxazole (isoxazole)-containing hit has been identified (e.g., from a diversity screen), 2640960-83-2 can function as a near-isosteric negative control with identical MW and calculated logP but a fundamentally different heterocyclic electronics (ΔpKa ≈ 3.8 between oxazole and isoxazole conjugate acids) [2][3]. Loss of activity upon switching from isoxazole to 1,3-oxazole provides strong evidence that the heterocycle nitrogen's electronic environment—rather than overall molecular shape or lipophilicity—is the pharmacophoric determinant, guiding medicinal chemistry efforts toward the correct core.

Fragment-Like Starting Point for Structure-Based Drug Design with a Sterically Accessible Oxazole Nitrogen

With a molecular weight of 321.80 Da, 22 heavy atoms, and 5 hydrogen-bond acceptors, 2640960-83-2 sits at the upper boundary of fragment-like chemical space . Its 5-methyl-1,3-oxazole substitution pattern leaves the oxazole N3 atom sterically unencumbered—in contrast to the 2-methyl regioisomer (CAS 2640828-68-6) where the methyl group shields the nitrogen . This steric accessibility makes the compound a superior choice for fragment soaking or co-crystallization experiments where unambiguous electron density for the oxazole nitrogen is required to establish the binding pose and guide vector-based elaboration of the piperidine or pyridine moieties.

IP-Generating Chemical Probe with Uncharacterized Physicochemical and Biological Space

At the time of evidence compilation, no published pKa, melting point, solubility, metabolic stability, or biological activity data exist for 2640960-83-2 in the peer-reviewed literature or major public databases (ChEMBL, PubChem, BindingDB, ZINC) . This complete absence of characterization data, combined with its commercial availability, positions the compound as an attractive starting point for organizations seeking to generate novel composition-of-matter or method-of-use intellectual property. Procurement and in-house characterization of 2640960-83-2—including determination of its pKa, LogD, aqueous solubility, CYP inhibition profile, and primary screening data—can establish a proprietary data package that supports patent filing before the compound enters the public domain through third-party characterization .

Application

Selection Property

Validation Focus

Heterocycle scanning (kinase, GPCR, NLRP3)

1,3-Oxazole regioisomer probe

Pairwise oxazole vs isoxazole target engagement

Negative control for isoxazole series

Near-isosteric replacement (same MW, logP)

Pharmacophoric electronic signature

Fragment-based design

Sterically accessible oxazole N3

Co-crystallization and binding pose mapping

Novel chemical space characterization

Uncharacterized chemical entity

Proprietary dataset establishment

• [1] Kaur, R., et al. Oxazole and isoxazole: From one-pot synthesis to medical applications. Tetrahedron 2022, 119, 132813. Comprehensive review of biological activities associated with oxazole and isoxazole pharmacophores. View Source
• [2] Wikipedia contributors. Oxazole. Wikipedia, The Free Encyclopedia. Conjugate acid pKa: 0.8. View Source
• [3] Wikipedia contributors. Isoxazole. Wikipedia, The Free Encyclopedia. Conjugate acid pKa: −3.0. View Source